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Compound of Interest

Compound Name: 3-Chloroindole

Cat. No.: B092929

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the crystallographic data of two chloroindole
derivatives: a potent factor Xa inhibitor containing a 3-chloroindole moiety and the plant
hormone 4-chloroindole-3-acetic acid. The information presented is derived from publicly
available crystallographic databases and is intended to serve as a valuable resource for
researchers in medicinal chemistry and materials science.

Comparative Crystallographic Data

The following table summarizes the key crystallographic parameters for the two chloroindole
derivatives, offering a direct comparison of their solid-state structures.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b092929?utm_src=pdf-interest
https://www.benchchem.com/product/b092929?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

3-Chloroindole Derivative

4-Chloroindole-3-acetic

Parameter (in complex with Factor .

Xa) acid
CSD/PDB ID PDB: 3ENS[1][2] CCDC: 131560[3]
Chemical Formula C26H27CIN60O5 C10H8CINO2
Crystal System Monoclinic Monoclinic
Space Group P21 pP21/c
Unit Cell Dimensions
a (A) 89.20 11.957(2)
b (A) 65.50 5.923(1)
c (A) 90.50 13.313(3)
a(°) 90.00 90.00
B () 119.40 108.06(2)
y (°) 90.00 90.00
Volume (A3) 46055.94 896.7(3)
A 8 4
Resolution (A) 2.30 Not Reported
R-factor 0.223 0.035

Experimental Protocols

The determination of the crystal structures of these chloroindole derivatives involved standard

single-crystal X-ray diffraction techniques. The general workflow is outlined below, followed by

specific details for each compound.

General Workflow of X-ray Crystallography
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General Workflow of Single-Crystal X-ray Crystallography
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Caption: A flowchart illustrating the key stages of single-crystal X-ray crystallography.
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3-Chloroindole Derivative (PDB: 3ENS)

o Crystallization: The crystal structure was of a co-complex of the 3-chloroindole derivative
with human Factor Xa. Specific crystallization conditions for obtaining the co-crystal are
detailed in the associated publication.[2]

o Data Collection: X-ray diffraction data were collected at a synchrotron source.

o Structure Solution and Refinement: The structure was solved by molecular replacement,
using a previously determined structure of Factor Xa as a search model. The structure was
then refined to a resolution of 2.30 A with an R-factor of 0.223.[1][2]

4-Chloroindole-3-acetic acid (CCDC: 131560)

o Crystallization: Crystals suitable for X-ray diffraction were obtained by slow evaporation from
an ethyl acetate solution.

o Data Collection: A colorless prismatic crystal was mounted on a goniometer. Data were
collected at room temperature using Mo Ka radiation (A = 0.71073 A).

o Structure Solution and Refinement: The structure was solved by direct methods and refined
by full-matrix least-squares on F2. All non-hydrogen atoms were refined anisotropically.
Hydrogen atoms were located in a difference map and refined isotropically. The final R-factor
was 0.035 for 1232 observed reflections.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the crystallographic process, from sample
preparation to the final structural analysis.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b092929?utm_src=pdf-body
https://www.benchchem.com/product/b092929?utm_src=pdf-body
https://www.creativebiomart.net/resource/principle-protocol-x-ray-crystallography-393.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloroindole-3-acetic-acid
https://www.creativebiomart.net/resource/principle-protocol-x-ray-crystallography-393.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Validation & Comparative

Check Availability & Pricing

Logical Flow of Crystallographic Analysis
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Caption: A diagram showing the logical progression from a purified compound to its refined
crystal structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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